Cas no 1242961-05-2 (N-(3-chlorophenyl)-2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide)

N-(3-chlorophenyl)-2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide structure

1242961-05-2 structure

Product Name:N-(3-chlorophenyl)-2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide

CAS No:1242961-05-2

MF:C₁₉H₁₇ClN₆O₂

MW:396.830281972885

CID:5344440

Update Time:2023-11-20

N-(3-chlorophenyl)-2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

- N-(3-chlorophenyl)-2-(4-(dimethylamino)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide
- N-(3-chlorophenyl)-2-[4-(dimethylamino)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide
- N-(3-chlorophenyl)-2-[4-(dimethylamino)-1-oxo[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl]acetamide
- N-(3-chlorophenyl)-2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide
- Inchi： 1S/C19H17ClN6O2/c1-24(2)17-18-23-25(11-16(27)21-13-7-5-6-12(20)10-13)19(28)26(18)15-9-4-3-8-14(15)22-17/h3-10H,11H2,1-2H3,(H,21,27)
- InChI Key： AYQYXHZKPNVHFA-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)NC(CN1C(N2C3C=CC=CC=3N=C(C2=N1)N(C)C)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 709
XLogP3: 2.3
Topological Polar Surface Area: 80.6

N-(3-chlorophenyl)-2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide Pricemore >>

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